![molecular formula C19H14FN5O2 B2689903 9-(2-fluorophenyl)-2-(3-methylphenyl)-8-oxo-7H-purine-6-carboxamide CAS No. 898441-88-8](/img/structure/B2689903.png)
9-(2-fluorophenyl)-2-(3-methylphenyl)-8-oxo-7H-purine-6-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
9-(2-fluorophenyl)-2-(3-methylphenyl)-8-oxo-7H-purine-6-carboxamide, also known as MRS1477, is a purinergic receptor antagonist. It is a small molecule that has been studied for its potential therapeutic applications in various diseases.
Scientific Research Applications
Structural Analysis and Biological Implications
- Crystal Structure Insights : The study of similar purine derivatives, like 9-ethyl-2-aminopurine and 1-methyl-5-fluorouracil, reveals a planar complex formation joined by hydrogen bonds. This structure resembles Watson—Crick pairing in DNA, suggesting potential biological significance in nucleic acid interactions (Sobell, 1966).
Synthesis and Chemical Modifications
- Synthesis Approaches : Different synthesis methods have been explored for similar compounds, like 9-(2-fluorobenzyl)-6-methylamino-9H-purine, showcasing the chemical versatility and potential for derivative creation (Kelley & McLean, 1986).
Polymer Chemistry
- Polymer Development : Studies on related fluorene-based aromatic polyamides indicate the potential for creating new materials with high thermal stability and solubility in organic solvents. This could open avenues in material science for high-performance applications (Hsiao, Yang, & Lin, 1999).
Photophysical Properties
- Spectroscopic Analysis : Investigations into the spectral and photophysical properties of imidazo[1,2-a]purine derivatives, which are structurally similar, can provide insights into the optical and electronic characteristics of such compounds. This is crucial for potential applications in photonic and electronic devices (Wenska et al., 2004).
Antiviral Research
- Antiviral Potential : Some 9-beta-D-ribofuranosylpurine-6-carboxamides, structurally akin to the compound of interest, have shown significant in vitro antiviral activity. This suggests potential research applications in developing antiviral drugs (Westover et al., 1981).
Antibacterial Research
- Antibacterial Applications : The synthesis and study of compounds like 7-(3-amino-1-pyrrolidinyl)-1-ethyl-6-fluoro-1,4 -dihydro-4-oxo-1,8-naphthyridine-3-carboxylic acid indicate the potential for developing new antibacterial agents, highlighting the relevance of fluoro-substituted compounds in this field (Egawa et al., 1984).
Apoptosis Induction
- Cancer Research : Research on N-aryl-9-oxo-9H-fluorene-1-carboxamides, closely related to the queried compound, indicates their role as apoptosis inducers, opening up possibilities in cancer research and therapy (Kemnitzer et al., 2009).
Properties
IUPAC Name |
9-(2-fluorophenyl)-2-(3-methylphenyl)-8-oxo-7H-purine-6-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H14FN5O2/c1-10-5-4-6-11(9-10)17-22-14(16(21)26)15-18(24-17)25(19(27)23-15)13-8-3-2-7-12(13)20/h2-9H,1H3,(H2,21,26)(H,23,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AMYLCNSEPVYTJN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C2=NC(=C3C(=N2)N(C(=O)N3)C4=CC=CC=C4F)C(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14FN5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.